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Compound of Interest

Compound Name: Isocorydine

Cat. No.: B1672225

For Researchers, Scientists, and Drug Development Professionals

Isocorydine, a naturally occurring aporphine alkaloid found in various plants of the
Papaveraceae family, is emerging as a compound of significant pharmacological interest.[1]
Extensive research has begun to illuminate its diverse therapeutic properties, particularly in the
realms of oncology and immunology. This technical guide provides an in-depth overview of the
core pharmacological properties of isocorydine, presenting key quantitative data, detailed
experimental methodologies, and visual representations of its mechanisms of action to support
further investigation and drug development endeavors.

Anticancer Properties

Isocorydine has demonstrated notable anticancer activity against several cancer cell lines,
primarily through the induction of cell cycle arrest and apoptosis. Its efficacy has been
particularly highlighted in hepatocellular carcinoma (HCC), where it has been shown to inhibit
cell proliferation and tumorigenicity.[2][3]

Quantitative Data: In Vitro Anticancer Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
isocorydine and its derivatives against various cancer cell lines, providing a comparative look
at its potency.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1672225?utm_src=pdf-interest
https://www.benchchem.com/product/b1672225?utm_src=pdf-body
https://www.chemimpex.com/products/21155
https://www.benchchem.com/product/b1672225?utm_src=pdf-body
https://www.benchchem.com/product/b1672225?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3356335/
https://pubmed.ncbi.nlm.nih.gov/26596832/
https://www.benchchem.com/product/b1672225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound Cell Line Cancer Type IC50 (pM) Reference
) Hepatocellular
Isocorydine SMMC-7721 ) 200 pg/mi [2]
Carcinoma
. Hepatocellular
Isocorydine Huh7 250 pg/mi [2]

Carcinoma

Hepatocellular

Isocorydine PLC/PRF/5 ) 300 pg/mi [2]
Carcinoma

8-Amino-

] ) A549 Lung Cancer 7.53 [4]

isocorydine

8-Amino- )

) ) SGC7901 Gastric Cancer 14.80 [4]

isocorydine

8-Amino- Hepatocellular

] ) HepG2 ) 56.18 [4]

isocorydine Carcinoma

6a,7-dihydrogen-

) i A549 Lung Cancer 8.59 [4]
isocorydione

6a,7-dihydrogen- _

) i SGC7901 Gastric Cancer 14.03 [4]
isocorydione

6a,7-dihydrogen- Hepatocellular

) i HepG2 ) 20.42 [4]
isocorydione Carcinoma

Mechanism of Action: G2/M Cell Cycle Arrest

Isocorydine induces G2/M phase cell cycle arrest in hepatocellular carcinoma cells.[2] This is
achieved through the modulation of key cell cycle regulatory proteins. Specifically, isocorydine
treatment leads to an increase in the phosphorylation of Chk1l and Chk2, which in turn inhibits
the activity of Cdc25C.[2] The inactivation of Cdc25C prevents the dephosphorylation and
activation of the CDK1/cyclin B1 complex, a critical step for entry into mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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